Cas no 90094-78-3 (Thiourea, (2-amino-5-benzoylphenyl)-)
90094-78-3 structure
Product Name:Thiourea, (2-amino-5-benzoylphenyl)-
CAS No:90094-78-3
MF:C14H13N3OS
MW:271.337521314621
CID:794488
PubChem ID:71430388
Update Time:2025-04-19
Thiourea, (2-amino-5-benzoylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Thiourea, (2-amino-5-benzoylphenyl)-
- (2-amino-5-benzoylphenyl)thiourea
- 4-amino-3-thioureidobenzophenone
- 90094-78-3
- N-(2-Amino-5-benzoylphenyl)thiourea
- DTXSID00849012
-
- Inchi: 1S/C14H13N3OS/c15-11-7-6-10(8-12(11)17-14(16)19)13(18)9-4-2-1-3-5-9/h1-8H,15H2,(H3,16,17,19)
- InChI Key: XRFKQWCGUAVXAE-UHFFFAOYSA-N
- SMILES: S=C(N)NC1C(=CC=C(C(C2C=CC=CC=2)=O)C=1)N
Computed Properties
- Exact Mass: 271.07793322g/mol
- Monoisotopic Mass: 271.07793322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 113Ų
Thiourea, (2-amino-5-benzoylphenyl)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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